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Cat. No.: B086158

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endosulfan sulfate is a major and more persistent metabolite of endosulfan, a legacy
organochlorine insecticide.[1] Due to its environmental persistence and toxicological profile,
endosulfan and its sulfate metabolite are of significant interest to researchers in environmental
science, toxicology, and pharmacology. This technical guide provides an in-depth overview of
endosulfan sulfate, including its chemical identity, analytical methodologies, and toxicological
pathways.

Chemical Identity
CAS Number: 1031-07-8
Synonyms:

e Endosulfan 111[1][2]

e Endosulfan, cyclic sulfate

e Thiodan sulfate[3]

e Benzoepin sulfate[3]
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e 6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin,
3,3-dioxide[1][2][3]

e 5-Norbornene-2,3-dimethanol, 1,4,5,6,7,7-hexachloro-, cyclic sulfate[3]

hvsicochemical ies of Endosulfan Sulf

Property Value Reference
Molecular Formula CoHeCl6O4aS [1112]
Molecular Weight 422.9 g/mol [1][3]
Melting Point 181-182 °C (358-360 °F)

Water Solubility <1 mg/L at 22 °C [3]

log Kow 3.66 [3]

Vapor Pressure 1.0 x 107 mm Hg at 25 °C [3]

Experimental Protocols
Analysis of Endosulfan Sulfate in Soil by Gas
Chromatography-Electron Capture Detector (GC-ECD)

This method describes the extraction and analysis of endosulfan sulfate from soil samples.
1. Extraction:

e A 50 g soil sample is serially extracted by tumbling with acetone.
e The acetone extract is combined with salted water and then partitioned into methylene
chloride using an automated separatory funnel shaker.[4]

2. Cleanup (as required):

e The extract can be cleaned up using gel permeation chromatography (GPC), or by passing
through a Florisil or silica gel adsorption chromatography column to remove interfering co-
extractives.[4]

3. Analysis:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://chm.pops.int/portals/0/docs/from_old_website/documents/meetings/poprc/submissions/Endosulfan_2008/Endosulfan_EU_Vol3-5.pdf
https://www.researchgate.net/figure/Possible-biotransformation-pathway-involved-in-endosulfan-biodegradation-by-microorganisms_fig2_318392964
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.benchchem.com/product/b086158?utm_src=pdf-body
http://chm.pops.int/portals/0/docs/from_old_website/documents/meetings/poprc/submissions/Endosulfan_2008/Endosulfan_EU_Vol3-5.pdf
https://www.researchgate.net/figure/Possible-biotransformation-pathway-involved-in-endosulfan-biodegradation-by-microorganisms_fig2_318392964
http://chm.pops.int/portals/0/docs/from_old_website/documents/meetings/poprc/submissions/Endosulfan_2008/Endosulfan_EU_Vol3-5.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp41-c3.pdf
https://www.benchchem.com/product/b086158?utm_src=pdf-body
https://www.benchchem.com/product/b086158?utm_src=pdf-body
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/411641-01-s.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/411641-01-s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The final extract is concentrated, and the solvent is exchanged to hexane.
e The sample is then analyzed by a capillary column gas chromatograph equipped with an
electron capture detector (GC-ECD).[4]

Analysis of Endosulfan Sulfate in Water by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the extraction and analysis of endosulfan sulfate from water samples.
1. Solid Phase Extraction (SPE):

o A 1-liter water sample is passed through a C18 SPE cartridge that has been pre-conditioned
with methanol and water.
o The target analytes are eluted from the cartridge with dichloromethane.[5]

2. Concentration and Reconstitution:

e The eluate is evaporated to dryness under a gentle stream of nitrogen.
e The residue is then reconstituted in a known volume of dichloromethane.[5]

3. Analysis:

e The prepared sample is injected into a GC-MS system for separation and quantification.[5]
The mass spectrometer is typically operated in the electron ionization (EI) mode.

Toxicological Data
Acute Toxicity of Endosulfan and Endosulfan Sulfate
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. Exposure .
Organism Compound Value Units Reference
Route
Rat Endosulfan Oral LD50 18 - 160 mg/kg [61[7]
Rat Endosulfan Dermal LD50 78 - 359 mg/kg [61[7]
Mouse Endosulfan Oral LD50 7.36 mg/kg [6]
Dog Endosulfan Oral LD50 77 mg/kg [6]
Mallard Duck  Endosulfan Oral LD50 31-243 mg/kg [6]
Rainbow
Endosulfan 96-hr LC50 15 pg/L [6]
Trout
Bluegill
) Endosulfan 96-hr LC50 1.2 pg/L [6]
Sunfish
Gambusia Endosulfan
o 96-hr LC50 21-35 pg/L [8]
affinis Sulfate
Heterandria Endosulfan
96-hr LC50 21-35 pg/L [8]
formosa Sulfate
Poecilia Endosulfan
o 96-hr LC50 2.1-35 pg/L [8]
latipinna Sulfate
Pimephales Endosulfan
96-hr LC50 21-35 pa/L [8]
promelas Sulfate
Clarias
o Endosulfan 96-hr LC50 0.004 mg/L [9]
gariepinus

Signaling and Metabolic Pathways
Biotransformation of Endosulfan

Endosulfan is metabolized in the environment and in biological systems through oxidation and
hydrolysis. The primary oxidative metabolite is endosulfan sulfate, which is of high
toxicological concern. Hydrolytic pathways lead to the formation of endosulfan diol, which is
less toxic and can be further metabolized to other compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b086158?utm_src=pdf-body-img
https://www.benchchem.com/product/b086158?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

References

. chm.pops.int [chm.pops.int]

. researchgate.net [researchgate.net]

. atsdr.cdc.gov [atsdr.cdc.gov]

. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
. scielo.br [scielo.br]

. EXTOXNET PIP - ENDOSULFAN [extoxnet.orst.edu]

. cdn.who.int [cdn.who.int]

. researchgate.net [researchgate.net]

°
© [e0] ~ (o)) )] EaN w N -

. Determination of Median Lethal Concentration (LC50) for Endosulfan, Heptachlor and
Dieldrin Pesticides to African Catfish, Clarias gariepinus and Their Impact on Its Behavioral
Patterns and Histopathological Responses [mdpi.com]

¢ To cite this document: BenchChem. [Endosulfan Sulfate: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b086158#endosulfan-sulfate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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